molecular formula C14H24F3NO3 B8514790 Dodecanoic acid, 12-[(trifluoroacetyl)amino]- CAS No. 124051-56-5

Dodecanoic acid, 12-[(trifluoroacetyl)amino]-

Cat. No. B8514790
CAS RN: 124051-56-5
M. Wt: 311.34 g/mol
InChI Key: BGMHCFDQJXHECB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Dodecanoic acid, 12-[(trifluoroacetyl)amino]- is a useful research compound. Its molecular formula is C14H24F3NO3 and its molecular weight is 311.34 g/mol. The purity is usually 95%.
BenchChem offers high-quality Dodecanoic acid, 12-[(trifluoroacetyl)amino]- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Dodecanoic acid, 12-[(trifluoroacetyl)amino]- including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

124051-56-5

Molecular Formula

C14H24F3NO3

Molecular Weight

311.34 g/mol

IUPAC Name

12-[(2,2,2-trifluoroacetyl)amino]dodecanoic acid

InChI

InChI=1S/C14H24F3NO3/c15-14(16,17)13(21)18-11-9-7-5-3-1-2-4-6-8-10-12(19)20/h1-11H2,(H,18,21)(H,19,20)

InChI Key

BGMHCFDQJXHECB-UHFFFAOYSA-N

Canonical SMILES

C(CCCCCC(=O)O)CCCCCNC(=O)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

Methyl trifluoroacetate (200 μL, 1.99 mmoles) and triethylamine (184 μL, 1.32 mmoles) were added to a suspension of 12-aminododecanoic acid (300 mg, 1.32 mmoles) in methanol (2 mL). After the mixture was stirred vigorously for 18 h, 1 N HCl was added dropwise until the a pH of 2 was obtained. The reaction was added to ethyl acetate (20 mL) was washed with 1 N HCl (2×5 mL), dried over MgSO4, and concentrated in vacuo to yield the amide as a white solid (398 mg, 1.28 mmoles, 97%). LRMS: not performed. 1H NMR: spectrum is consistent with the predicted structure.
Quantity
200 μL
Type
reactant
Reaction Step One
Quantity
184 μL
Type
reactant
Reaction Step One
Quantity
300 mg
Type
reactant
Reaction Step One
Quantity
2 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
20 mL
Type
solvent
Reaction Step Three
Name
Yield
97%

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